Cas no 651712-50-4 (2,10-Cyclotetradecadiene-1,4,7-triol, 2,10-dimethyl-6-methylene-13-(1-methylethenyl)-, (1S,2E,4R,7S,10E,13S)-)

2,10-Cyclotetradecadiene-1,4,7-triol, 2,10-dimethyl-6-methylene-13-(1-methylethenyl)-, (1S,2E,4R,7S,10E,13S)- structure
651712-50-4 structure
Product Name:2,10-Cyclotetradecadiene-1,4,7-triol, 2,10-dimethyl-6-methylene-13-(1-methylethenyl)-, (1S,2E,4R,7S,10E,13S)-
CAS No:651712-50-4
MF:C20H32O3
MW:320.467036840893
CID:404764
Update Time:2024-03-01

2,10-Cyclotetradecadiene-1,4,7-triol, 2,10-dimethyl-6-methylene-13-(1-methylethenyl)-, (1S,2E,4R,7S,10E,13S)- Chemical and Physical Properties

Names and Identifiers

    • 2,10-Cyclotetradecadiene-1,4,7-triol,2,10-dimethyl-6-methylene-13-(1-methylethenyl)-,(1S,2E,4R,7S,10E,13S)-
    • 2,10-Cyclotetradecadiene-1,4,7-triol, 2,10-dimethyl-6-methylene-13-(1-methylethenyl)-, (1S,2E,4R,7S,10E,13S)-
    • Cleospinol D
    • Inchi: 1S/C20H32O3/c1-13(2)17-8-6-14(3)7-9-19(22)15(4)10-18(21)11-16(5)20(23)12-17/h6,11,17-23H,1,4,7-10,12H2,2-3,5H3/b14-6+,16-11+/t17-,18+,19-,20-/m0/s1
    • InChI Key: IKHYSYOLYFYYDO-ASGGNBOOSA-N
    • SMILES: [C@H]1(O)C[C@@H](C(C)=C)CC=C(C)CC[C@H](O)C(=C)C[C@@H](O)C=C1C |c:8,t:20|

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • XLogP3: 2.383
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